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Compound of Interest

Compound Name: 2-(Bromomethyl)aniline

CAS No.: 364360-78-1

Cat. No.: B1339722 Get Quote

2-(Bromomethyl)aniline is a bifunctional organic compound of significant interest to

researchers in medicinal chemistry and materials science.[1][2] Its structure, featuring a

nucleophilic amino group and an electrophilic bromomethyl group on an aromatic ring, makes it

a versatile intermediate for synthesizing complex heterocyclic compounds, enzyme inhibitors,

and functionalized polymers.[1][2] However, this same chemical reactivity necessitates a

profound understanding and respect for its associated hazards.

This guide moves beyond a simple recitation of Safety Data Sheet (SDS) sections. As a senior

application scientist, my objective is to provide an in-depth, field-proven perspective on the safe

handling, storage, and emergency management of 2-(Bromomethyl)aniline. We will explore

the "why" behind the safety protocols—grounding our procedures in the mechanistic basis of

the compound's reactivity and toxicity. For drug development professionals, where this and

similar molecules are foundational, such a rigorous approach to safety is not merely procedural

but integral to scientific integrity and discovery.

Section 1: Core Hazard Analysis and Risk
Assessment
A thorough understanding of the inherent hazards of 2-(Bromomethyl)aniline is the foundation

of a robust safety protocol. The molecule's toxicity profile is a composite of risks from both the

aniline moiety and the reactive benzylic bromide.
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1.1: GHS Classification and Hazard Statements
While a specific, universally adopted GHS classification for 2-(Bromomethyl)aniline is not

consistently available, a presumptive classification can be formulated based on the well-

documented hazards of its structural analogues, such as 2-bromoaniline and aniline itself.[3][4]

Researchers must handle this compound, at a minimum, as if it possesses the following

hazards.
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Hazard Class Hazard Category Signal Word Hazard Statement

Acute Toxicity (Oral,

Dermal, Inhalation)
Category 3/4 Danger

H301/H311/H331:

Toxic if swallowed, in

contact with skin, or if

inhaled.[3][4]

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation.[5]

Serious Eye

Damage/Irritation
Category 1/2A Danger

H318/H319: Causes

serious eye

damage/irritation.[3][5]

Skin Sensitization Category 1 Warning

H317: May cause an

allergic skin reaction.

[3]

Germ Cell

Mutagenicity
Category 2 Warning

H341: Suspected of

causing genetic

defects.[3]

Carcinogenicity Category 2 Warning
H351: Suspected of

causing cancer.[3]

Specific Target Organ

Toxicity (Repeated)
Category 1/2 Danger

H372/H373:

Causes/May cause

damage to organs

(Blood) through

prolonged exposure.

[3][4]

Hazardous to the

Aquatic Environment

(Chronic)

Category 1/2 Warning

H410/H411: Very

toxic/Toxic to aquatic

life with long lasting

effects.[3][4]

1.2: The "Why" Behind the Hazards: A Mechanistic
Perspective
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Understanding why 2-(Bromomethyl)aniline is hazardous is critical for appreciating the

importance of control measures.

The Alkylating Agent: The bromomethyl group makes the benzylic carbon highly electrophilic

and susceptible to nucleophilic attack.[1] In a biological context, this means it can readily

alkylate nucleophilic sites on biomolecules like DNA and proteins. This alkylation is the

mechanistic basis for its suspected mutagenicity and carcinogenicity.

The Aromatic Amine: The aniline portion of the molecule is responsible for the hematological

toxicity.[6] Upon absorption, aromatic amines can be metabolized, leading to the oxidation of

iron in hemoglobin from the ferrous (Fe²⁺) state to the ferric (Fe³⁺) state, forming

methemoglobin. Methemoglobin is incapable of binding and transporting oxygen, leading to

cyanosis (a bluish discoloration of the skin) and, in severe cases, chemical asphyxiation.[6]

[7] Onset of symptoms can be delayed by 2 to 4 hours or more.[7]

1.3: Primary Routes of Exposure and Anticipated
Symptoms

Inhalation: Toxic if inhaled. Vapors or dust can cause respiratory tract irritation.[5] Systemic

absorption can lead to headache, dizziness, and the onset of methemoglobinemia.[6]

Skin Contact: Toxic upon absorption through the skin.[4] Causes skin irritation and may lead

to allergic skin reactions (sensitization).[3][5] Prolonged contact allows for significant

systemic absorption, resulting in hematological effects.

Eye Contact: Causes serious eye irritation and potentially severe damage.[3][5] The

lachrymatory nature of benzylic bromides can cause immediate pain and tearing.

Ingestion: Toxic if swallowed.[3] Can cause systemic poisoning with symptoms including

nausea, vomiting, and cyanosis.[8]

Section 2: Proactive Safety: Engineering and
Personal Protective Measures
A multi-layered approach to exposure prevention is non-negotiable. The hierarchy of controls

provides a framework for implementing the most effective safety measures.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.benchchem.com/product/b1339722?utm_src=pdf-body
https://www.benchchem.com/product/b1339722
https://www.chemicalbook.com/msds/2-bromoaniline.pdf
https://www.chemicalbook.com/msds/2-bromoaniline.pdf
https://www.oxfordlabfinechem.com/msds/(B-01779)%202-BROMO%20ANILINE%20%20(For%20Synthesis)%20(o-Bromoaniline).pdf
https://www.oxfordlabfinechem.com/msds/(B-01779)%202-BROMO%20ANILINE%20%20(For%20Synthesis)%20(o-Bromoaniline).pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00ECR6.pdf
https://www.chemicalbook.com/msds/2-bromoaniline.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1794916_2-BromoAniline-CASNO-615-36-1-MSDS.pdf
https://www.sigmaaldrich.com/HK/en/sds/sial/132934?userType=undefined
https://static.cymitquimica.com/products/IN/pdf/sds-DA00ECR6.pdf
https://www.sigmaaldrich.com/HK/en/sds/sial/132934?userType=undefined
https://static.cymitquimica.com/products/IN/pdf/sds-DA00ECR6.pdf
https://www.sigmaaldrich.com/HK/en/sds/sial/132934?userType=undefined
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25179.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2.1: The Hierarchy of Controls
The most effective safety strategies prioritize engineering solutions over personal protective

equipment.

Hierarchy of Controls for 2-(Bromomethyl)aniline

Elimination
(Not Feasible for Research)

Substitution
(Use a less hazardous reagent if possible)

Engineering Controls
(Chemical Fume Hood)

Administrative Controls
(SOPs, Training, Signage)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat, Respirator)

Click to download full resolution via product page

Caption: The Hierarchy of Controls, prioritizing engineering solutions.

2.2: Engineering Controls: Your First Line of Defense
All manipulations of 2-(Bromomethyl)aniline, including weighing, transfers, and reaction

setup, must be performed inside a certified chemical fume hood.[9] This is the primary

engineering control to prevent inhalation of dust or vapors and to contain any potential spills.
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The fume hood's exhaust system is critical for maintaining a safe breathing zone for the

researcher.

2.3: Personal Protective Equipment (PPE): The Essential
Barrier
PPE is the last line of defense and must be used without exception.

Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles

conforming to EN166 (EU) or

ANSI Z87.1 (US). A full-face

shield must be worn over the

goggles when handling larger

quantities or during splash-risk

procedures.[4][5]

Protects against splashes and

airborne particles. A face

shield provides an additional

layer of protection for the

entire face.

Skin Protection

Nitrile or neoprene gloves

(inspect before use). A

chemically resistant lab coat or

apron. A full-body suit may be

required for large-scale work.

[4][5]

Prevents dermal contact and

absorption. Use proper glove

removal technique to avoid

self-contamination.[4]

Respiratory

For most lab-scale work within

a fume hood, no respiratory

protection is needed. For spill

cleanup or if engineering

controls fail, a respirator with

OV/AG/P99 (US) or ABEK-P2

(EU) cartridges is necessary.

[5]

Provides protection from

inhaling harmful vapors or

dusts if primary engineering

controls are compromised.[5]

2.4: Safe Handling and Storage Protocol
Preparation: Before handling, ensure the chemical fume hood is operational and the sash is

at the appropriate height. Don all required PPE. Prepare all necessary equipment and
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reagents.

Weighing/Dispensing: Conduct all weighing and transfers on a disposable work surface (e.g.,

weigh paper on a balance) inside the fume hood to contain any minor spills.

Use: Use the smallest quantity of material necessary for the experiment. Keep containers

tightly closed when not in use.[7]

Post-Handling: After use, decontaminate the work area. Wash hands and forearms

thoroughly with soap and water, even after removing gloves.[4][5]

Storage: Store the compound in a cool, dry, well-ventilated, and light-protected area, ideally

between 2-8°C as recommended by some suppliers.[5] The storage location must be locked

and clearly labeled with the appropriate hazard warnings.[3]

Section 3: Emergency Response Protocols
Rapid and correct response during an emergency can significantly mitigate harm.

3.1: In Case of Exposure
Immediate action is paramount. The goal is to remove the chemical from the body as quickly as

possible.
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Exposure Route Immediate Action Protocol

Skin

Immediately remove all contaminated clothing

while under a safety shower.[3] Flush the

affected skin with copious amounts of water for

at least 15-20 minutes.[10] Gently wash with

soap and water.[5] Seek immediate medical

attention.[4]

Eyes

Immediately flush eyes with a gentle but large

stream of water for at least 15-20 minutes,

holding the eyelids open.[5][10] Remove contact

lenses if present and easy to do.[3] Seek

immediate medical attention from an

ophthalmologist.[3]

Inhalation

Move the victim to fresh air at once.[5] If

breathing is difficult or has stopped, trained

personnel should provide artificial respiration,

avoiding mouth-to-mouth.[9] Keep the person

warm and at rest.[11] Seek immediate medical

attention.[3]

Ingestion

Do NOT induce vomiting.[12] If the person is

conscious and not convulsing, rinse their mouth

with water and have them drink one or two

glasses of water to dilute the substance.[5][13]

Seek immediate medical attention and provide

the SDS to the medical personnel.[8]

3.2: Spill Management
For a small laboratory spill (<100 mL or 100g):

Evacuate all non-essential personnel from the immediate area.

Ensure the area is well-ventilated (keep fume hood running).
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Wearing full PPE (including respiratory protection if necessary), cover the spill with an inert

absorbent material like vermiculite, dry sand, or commercial sorbent pads.[4]

Carefully sweep or scoop the absorbed material into a labeled, sealable waste container.[4]

Clean the spill area with soap and water.

Dispose of all contaminated materials (absorbent, gloves, etc.) as hazardous waste.[4]

For large spills, evacuate the laboratory immediately, close the doors, alert personnel in

adjacent areas, and contact your institution's emergency response team.

3.3: Fire-Fighting Strategy
Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant foam, or a

water spray.[7]

Specific Hazards: The compound is combustible.[3] Containers may rupture violently if

heated.[11] Fire will produce highly toxic and corrosive gases, including nitrogen oxides

(NOx), carbon monoxide (CO), and hydrogen bromide.[14]

Firefighter Protection: Firefighters must wear full protective clothing and a Self-Contained

Breathing Apparatus (SCBA).[4] Do not allow fire-fighting runoff water to enter drains or

waterways.[6]

3.4: Emergency Response Workflow
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Emergency Response Workflow

Incident Occurs
(Spill or Exposure)

Assess Situation
(Is it safe to intervene?)

Exposure Event

Yes

Spill Event

Yes

Evacuate Area
Call Emergency Response

No

Administer First Aid
(See Protocol 3.1) Small & Controllable?

Seek Immediate
Medical Attention

Report Incident

Follow Small Spill
Cleanup Protocol (3.2)

Yes No
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Caption: Decision workflow for responding to a chemical incident.
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Section 4: Toxicological and Ecological Profile
4.1: Human Health Effects
The primary long-term health concerns stem from its classification as a suspected mutagen

and carcinogen, likely due to its DNA alkylating ability.[3] Repeated or prolonged exposure,

even at low levels, can cause damage to the hematopoietic (blood-forming) system, leading to

chronic methemoglobinemia.[3][9]

4.2: Ecotoxicity
Based on data for aniline and related compounds, 2-(Bromomethyl)aniline is expected to be

toxic to aquatic life, with the potential for long-lasting adverse effects in the aquatic

environment.[3][7] It must not be allowed to enter drains, soil, or waterways.[4] All waste

materials must be collected and disposed of as regulated hazardous chemical waste.[4]

Section 5: Physical and Chemical Properties
Property Value Source

CAS Number 364360-78-1 [1][2]

Molecular Formula C₇H₈BrN [1][2]

Molecular Weight 186.05 g/mol [1][2]

IUPAC Name 2-(bromomethyl)aniline [2][15]

LogP (octanol/water) 2.74 [1]

Appearance
Data not consistently available

(likely solid or oil)
-

Conclusion
2-(Bromomethyl)aniline is a powerful synthetic tool, but its utility is matched by its significant

hazards. Its dual nature as a potent alkylating agent and a toxic aromatic amine demands a

proactive and educated approach to safety. By understanding the mechanisms behind its

toxicity, researchers can move from a mindset of rule-following to one of informed risk

management. Strict adherence to engineering controls, diligent use of personal protective
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equipment, and preparedness for emergency situations are the cornerstones of safely

harnessing the synthetic potential of this valuable compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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